2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide

• IUPAC Name: 2-methyl-N-[2-[1-(4-methylbenzoyl)piperidin-4-yl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H26N4O2/c1-17-7-9-19(10-8-17)24(30)27-15-12-20(13-16-27)28-22(11-14-25-28)26-23(29)21-6-4-3-5-18(21)2/h3-11,14,20H,12-13,15-16H2,1-2H3,(H,26,29)
• InChI Key: YGFPAAPXMOVXMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3C(=CC=N3)NC(=O)C4=CC=CC=C4C
• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol

Description

2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to have potential as an anti-inflammatory and analgesic agent. In material science, it has been used as a building block for the synthesis of new materials. In analytical chemistry, it has been used as a standard for the calibration of analytical instruments.

Mechanism of Action

The mechanism of action of 2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins.
Biochemical and physiological effects:
Studies have shown that 2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide in lab experiments include its high purity, stability, and availability. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of 2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide. These include:
- Further investigation of its mechanism of action
- Development of more efficient synthesis methods
- Exploration of its potential applications in other fields such as agriculture and environmental science
- Investigation of its potential as a drug delivery system
- Study of its pharmacokinetics and pharmacodynamics in humans
In conclusion, 2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is a compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis of 2-methyl-N-{1-[1-(4-methylbenzoyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves a series of chemical reactions. The starting materials include 4-methylbenzoyl chloride, piperidine, 2-methylpyrazole, and benzoyl chloride. These materials are reacted in the presence of a suitable solvent and a catalyst to yield the final product.